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Compound of Interest

Compound Name: Methyl octacosanoate

Cat. No.: B164355 Get Quote

Essential Safety and Handling Guide for Methyl
Octacosanoate
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl octacosanoate. Designed to be your preferred

resource for laboratory safety, this document offers clear, step-by-step guidance to ensure safe

and efficient handling of this waxy solid.

Key Safety and Physical Data
The following table summarizes the key quantitative data for Methyl octacosanoate.
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Property Value Source

Molecular Formula C₂₉H₅₈O₂ PubChem

Molecular Weight 438.77 g/mol PubChem

Physical State Solid (waxy) Santa Cruz Biotechnology

Melting Point 67-69 °C Santa Cruz Biotechnology

Hazard Classification
Not considered a hazardous

substance

Santa Cruz Biotechnology,

Cayman Chemical

Occupational Exposure Limits Not established OSHA, ACGIH

Personal Protective Equipment (PPE)
While Methyl octacosanoate is not classified as a hazardous substance, adherence to

standard laboratory safety practices is essential to minimize exposure and prevent

contamination.[1]

Lab Coat: A standard lab coat should be worn to protect clothing.

Eye Protection: Safety glasses or goggles are required to protect from potential splashes or

airborne particles.

Gloves: Nitrile gloves are recommended to prevent skin contact.[1]

Respiratory Protection: Not generally required under normal handling conditions with

adequate ventilation. If creating fine dust, consider a dust mask.

Operational Plans: Step-by-Step Guidance
Weighing and Transferring Methyl Octacosanoate
Due to its waxy nature, care should be taken to ensure accurate measurement and clean

transfer.

Preparation: Ensure the analytical balance is clean and calibrated. Use a clean weighing

boat or weighing paper.
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Taring: Place the empty weighing boat on the balance and press the "tare" or "zero" button.

Dispensing: Use a clean spatula to carefully transfer the desired amount of Methyl
octacosanoate to the weighing boat. The waxy consistency may require scraping the

spatula against the side of the container.

Recording: Accurately record the final weight.

Transfer: To transfer the solid to a flask or beaker, gently tap the weighing boat. A spatula

can be used to dislodge any remaining material. For quantitative transfers, an appropriate

solvent can be used to rinse the weighing boat.

Spill Cleanup Procedure
In the event of a spill, follow these steps for a safe and effective cleanup.

Alert Personnel: Inform others in the immediate area of the spill.

Assess the Spill: For a small, contained spill of this non-hazardous material, laboratory

personnel can perform the cleanup.

Personal Protective Equipment: Ensure you are wearing the appropriate PPE (lab coat,

gloves, and eye protection).

Containment: If the material is in a powdered form and airborne, prevent further dispersal.

Cleanup:

Carefully sweep the solid material using a brush and dustpan.

Place the collected material into a designated waste container.

Wipe the area with a damp cloth or paper towel to remove any remaining residue.

Disposal: Dispose of the cleaning materials in the appropriate solid waste container.

Disposal Plan
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As a non-hazardous substance, the disposal of Methyl octacosanoate is straightforward, but

must comply with local, state, and federal regulations.

Waste Collection:

Collect excess Methyl octacosanoate and any contaminated disposable materials (e.g.,

weighing boats, paper towels) in a designated, clearly labeled solid waste container.

Do not mix with hazardous waste streams.

Glassware Cleaning:

Scrape out as much of the waxy residue as possible with a spatula.

Rinse the glassware with a suitable organic solvent (e.g., ethanol or acetone) to dissolve

the remaining residue.[2] Dispose of the solvent rinse as hazardous waste if required by

your institution's policies.

Wash the glassware with laboratory detergent and water, using a brush to remove any

final traces.[2][3]

Rinse thoroughly with tap water, followed by a final rinse with deionized water.

Final Disposal:

The collected solid waste can typically be disposed of in the regular laboratory trash,

provided it is not contaminated with any hazardous materials. Always confirm your

institution's specific guidelines for non-hazardous chemical waste disposal.
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Workflow for Handling Methyl Octacosanoate
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Caption: Logical workflow for the safe handling of Methyl octacosanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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